Cas no 1448137-16-3 (2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide)

• Product Name: 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide
• CAS No: 1448137-16-3
• MF: C₁₈H₁₆N₆O₃
• MW: 364.35804271698
• CID: 6039672
• PubChem ID: 71808214
• Update Time: 2025-06-11

2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide
• 1448137-16-3
• 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide
• 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide
• AKOS024562803
• 2-(2-oxo-1,3-benzoxazol-3-yl)-N-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]acetamide
• F6439-7043

• Inchi： 1S/C18H16N6O3/c25-15(12-24-13-4-1-2-5-14(13)27-18(24)26)19-8-10-23-11-9-22-17(23)16-20-6-3-7-21-16/h1-7,9,11H,8,10,12H2,(H,19,25)
• InChI Key： UVEIJJOTGGULCE-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=CC1=2)CC(NCCN1C=CN=C1C1N=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 364.12838839g/mol
• Monoisotopic Mass: 364.12838839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 102Ų

Additional information on 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide

Introduction to Compound with CAS No. 1448137-16-3 and Product Name: 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide

The compound identified by the CAS number 1448137-16-3 and the product name 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the benzoxazole and imidazole classes, has garnered considerable attention due to its unique structural features and potential therapeutic applications.

Structurally, the compound consists of a benzoxazole core linked to an acetamide moiety, which is further connected to a pyrimidine-substituted imidazole ring. This intricate arrangement of heterocyclic rings suggests a high degree of molecular complexity, which may contribute to its biological activity. The presence of multiple nitrogen-containing rings is particularly noteworthy, as these are often involved in critical interactions with biological targets such as enzymes and receptors.

Recent research in medicinal chemistry has highlighted the importance of benzoxazole derivatives in the development of novel therapeutic agents. Benzoxazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide may enhance its binding affinity to target proteins, making it a promising candidate for further investigation.

The imidazole and pyrimidine components of the molecule are also well-studied in terms of their pharmacological properties. Imidazoles are known for their role in various biological processes, including enzyme inhibition and signal transduction. Pyrimidine derivatives, on the other hand, have been extensively explored for their applications in antiviral and anticancer therapies. The combination of these two heterocyclic systems in 1448137-16-3 could lead to novel mechanisms of action that are not observed with individual components.

In vitro studies have begun to elucidate the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The benzoxazole moiety is particularly interesting in this context, as it has been shown to modulate the activity of enzymes such as COX and LOX, which are key players in inflammation. Furthermore, the pyrimidine-imidazole scaffold may interact with other targets involved in immune regulation.

The acetamide group at the C-terminal end of the molecule could also contribute to its biological activity by influencing solubility and metabolic stability. Acetamides are commonly found in bioactive molecules due to their ability to enhance pharmacokinetic properties while maintaining efficacy. The specific positioning of this group in 1448137-16-3 may optimize its interaction with biological targets while minimizing off-target effects.

Advanced computational methods have been employed to predict the binding modes of this compound with potential target proteins. Molecular docking studies indicate that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. Additionally, preliminary data suggest that it could bind to receptors associated with pain perception and neurotransmitter release.

Preclinical studies are currently underway to evaluate the safety and efficacy of 1448137-16-3 in animal models. These studies aim to provide insights into its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters is crucial for optimizing dosing regimens and minimizing potential side effects.

The development of novel therapeutic agents often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and clinical research. The synthesis and characterization of 1448137-16-3 have been carried out by a team of experienced chemists who specialize in heterocyclic chemistry. Their efforts have resulted in a compound with a unique structure that warrants further investigation.

The potential applications of this compound extend beyond inflammation management. Emerging evidence suggests that it may also have neuroprotective properties due to its ability to modulate neurotransmitter systems. This opens up possibilities for its use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Furthermore, the structural features of 1448137-16-3 make it an attractive scaffold for drug design. By modifying specific functional groups or introducing new substituents, researchers can explore analogs with enhanced potency or selectivity. This flexibility underscores the importance of benzoxazole-imidazole hybrids as platforms for developing next-generation therapeutics.

In conclusion,1448137-16-3 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural composition and preliminary biological activity make it a valuable addition to the arsenal of compounds being developed for treating various diseases. As research progresses, we can expect more detailed insights into its mechanisms of action and therapeutic potential.